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Get Quote

Würzburg, Germany - The Phase III clinical trial for Ronopterin (NOSTRA III) in patients with

moderate to severe traumatic brain injury (TBI) did not meet its pre-specified primary endpoint,

leading to questions within the research and drug development community. This technical

support center provides a detailed analysis of the trial's outcomes, methodologies, and the

scientific rationale behind the observations, offering troubleshooting guidance and frequently

asked questions for researchers in the field.

Troubleshooting Guides
For researchers encountering unexpected results in similar TBI trials, a close examination of

the patient population and time to treatment initiation is critical. The NOSTRA III trial data

reveals a significant disparity in outcomes based on the timing of Ronopterin administration.

Data Presentation: Key Quantitative Outcomes of the
NOSTRA III Trial
Below is a summary of the key quantitative data from the NOSTRA III trial, comparing the

overall results with the pre-specified subgroup analysis of patients who received Ronopterin
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within 12 hours of injury.

Outcome Measure
Overall Population
(Ronopterin vs. Placebo)

Subgroup (Treatment <
12h Post-Injury)
(Ronopterin vs. Placebo)

Primary Endpoint

Improvement in eGOS at 6

months
Not statistically significant[1]

Statistically significant &

clinically meaningful

increase[2]

Secondary & Post-Hoc

Analyses

Median eGOS at 3 months 5 vs 4 -

Median eGOS at 6 months 6 vs 5 -

Good Recovery (eGOS 7 & 8)

at 6 months
37% vs 23% -

Odds Ratio for eGOS increase

(3 to 6 months)
2.98 (p=0.039)[3] -

Caption: Summary of NOSTRA III trial primary and secondary outcomes.

Experimental Protocols
Understanding the methodologies employed in the NOSTRA III trial is crucial for interpreting

the results and designing future studies.

NOSTRA III Trial Protocol (NCT02794168)
The NOSTRA III trial was a randomized, double-blind, placebo-controlled, multicenter Phase III

study conducted across 29 sites in five European countries.[4][5]

Patient Population: 224 patients with moderate to severe TBI.[4]

Inclusion Criteria: Patients with a Glasgow Coma Scale (GCS) score between 4 and 12.
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Intervention: Intravenous infusion of Ronopterin or placebo.

Primary Endpoint: Extended Glasgow Outcome Scale (eGOS) assessed at 6 months post-

injury.[3][5][6] The eGOS is an 8-point scale that assesses functional outcome, ranging from

death to good recovery.

Secondary Endpoints: Included eGOS at 3 months, Therapy Intensity Level (TIL), and safety

assessments.

Mandatory Visualizations
Proposed Signaling Pathway of Ronopterin in TBI
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Data Analysis

Overall Population Analysis Subgroup Analysis
(<12h Treatment Initiation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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